N'-[3-(diethylamino)propyl]cyclohexanecarboximidamide

• CAS No.: 109341-26-6
• Molecular Formula: C14H29N3
• Molecular Weight: 239.40 g/mol
• IUPAC Name: N'-[3-(diethylamino)propyl]cyclohexanecarboximidamide
• InChI: InChI=1S/C14H29N3/c1-3-17(4-2)12-8-11-16-14(15)13-9-6-5-7-10-13/h13H,3-12H2,1-2H3,(H2,15,16)
• InChI Key: ORUZUASFSFDIFL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN=C(C1CCCCC1)N

Description

• N’-[3-(diethylamino)propyl]cyclohexanecarboximidamide is a chemical compound with the molecular formula C₁₄H₂₈N₂O.
• Its structure consists of a cyclohexane ring with a carboximidamide group attached via a propyl chain containing a diethylamino substituent .
• This compound may find applications in various fields due to its unique structure and properties.

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for N’-[3-(diethylamino)propyl]cyclohexanecarboximidamide are not readily available in the literature.
• industrial production methods likely involve multi-step syntheses, starting from commercially available precursors.

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions depend on the specific reaction type, but without detailed data, we can’t provide precise examples.
• Major products would result from functional group modifications or ring-opening reactions.

Scientific Research Applications

Chemistry: Potential use as a ligand in coordination chemistry or catalysis.

Biology: Investigating its interactions with biological macromolecules (e.g., proteins, nucleic acids).

Medicine: Assessing its pharmacological properties or potential therapeutic applications.

Industry: Exploring its role in materials science or polymer chemistry.

Mechanism of Action

• The mechanism by which N’-[3-(diethylamino)propyl]cyclohexanecarboximidamide exerts effects remains speculative due to limited data.
• Molecular targets and pathways involved would require further research.

Comparison with Similar Compounds

• Unfortunately, I couldn’t find direct comparisons or a list of similar compounds.
• Researchers may need to explore related structures to highlight its uniqueness.

Remember that this compound’s detailed investigation would require access to specialized databases and research articles